Cas no 89282-71-3 ()

• CAS No: 89282-71-3
• MF: C₅H₁₃NO₂
• MW: 119.162221670151
• CID: 6711886
• PubChem ID: 18004323
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C5H13NO2/c1-2-3-6-8-5-4-7/h6-7H,2-5H2,1H3
• InChI Key： VYXTUKFSWWLUNK-UHFFFAOYSA-N
• SMILES： O(CCO)NCCC

Computed Properties

• Exact Mass: 119.094628657g/mol
• Monoisotopic Mass: 119.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 41.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-organohydroxylamines